tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate

• IUPAC Name: tert-butyl N-[(3R,4S)-3-hydroxyoxan-4-yl]carbamate
• InChI: InChI=1S/C10H19NO4/c1-10(2,3)15-9(13)11-7-4-5-14-6-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m0/s1
• InChI Key: KWKVNKDJIRDXRH-YUMQZZPRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCOCC1O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCOC[C@@H]1O
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

“tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate” is an organic compound with a molecular weight of 217.27. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate” can be represented by the InChI code: 1S/C9H18N2O3/c1-9(2,3)14-8(12)11-7-5-13-4-6(7)10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7+/m1/s1.

Physical And Chemical Properties Analysis

“tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate” is a solid substance. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystallographic analysis of compounds similar to tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate have been detailed, demonstrating their roles as intermediates in enantioselective synthesis and structural characterization. These compounds serve as crucial intermediates in the synthesis of more complex molecules, including those with potential pharmacological applications. The absolute configurations of the C atoms in these compounds are crucial for their application in stereoselective synthesis (Weber et al., 1995), (Ober et al., 2004).

Photocatalyzed Reactions

• Research has been conducted on the photoredox-catalyzed amination of certain compounds using tert-butyl-based carbamates as amidyl-radical precursors. This work highlights a new cascade pathway for assembling complex molecules, demonstrating the versatility of such carbamates in facilitating photoredox reactions (Wang et al., 2022).

Crystal Structure and Hydrogen Bonding

• Studies on isomorphous crystal structures have shown that certain tert-butyl carbamate derivatives can form stable crystal structures through hydrogen and halogen bonds, underscoring their utility in structural chemistry and material science (Baillargeon et al., 2017).

Synthetic Applications

• Tert-butyl N-[(3R,4S)-3-hydroxytetrahydropyran-4-yl]carbamate and related compounds have been synthesized and applied in the preparation of natural product analogs and intermediates with biological activity. These studies illustrate the compound's role in the synthesis of biologically active molecules and its application in organic synthesis (Tang et al., 2014), (Tang et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapors/spray.